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Compound of Interest

Compound Name: GW583340 dihydrochloride

Cat. No.: B10783211 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling

GW583340 dihydrochloride. Adherence to these protocols is critical to ensure personnel

safety and prevent contamination.

GW583340 dihydrochloride is a potent tyrosine kinase inhibitor. While specific occupational

exposure limits (OELs) have not been established for this compound, its Safety Data Sheet

(SDS) indicates that it is a skin and eye irritant and may cause respiratory irritation.[1]

Therefore, robust handling precautions are necessary. For the purpose of establishing a

conservative safety margin, a surrogate OEL based on a similar compound, Erlotinib

Hydrochloride, is referenced.[2]

Personal Protective Equipment (PPE) and Engineering
Controls
A multi-layered approach to PPE, combined with appropriate engineering controls, is

mandatory when handling GW583340 dihydrochloride in its powdered form.
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Control Level Equipment/Practice Specification Purpose

Engineering Controls Ventilated Enclosure

Chemical Fume Hood

or Powder

Containment Hood

To minimize inhalation

of airborne particles.

Respiratory Protection
Air-Purifying

Respirator (APR)

Half-mask or full-

facepiece respirator

with P100 particulate

filters. A P100 filter

with nuisance-level

organic vapor relief is

recommended.[3][4]

To protect against

inhalation of fine

powder particles.

P100 filters have an

efficiency of 99.97%

against airborne

particulates.[3][5][6]

Hand Protection Double Gloving
Two pairs of nitrile

gloves

To provide a barrier

against skin contact

and allow for safe

removal of the outer

layer in case of

contamination.

Body Protection Disposable Gown

Long-sleeved, solid-

front gown with elastic

cuffs

To protect skin and

clothing from

contamination.

Eye Protection
Safety Goggles or

Face Shield
ANSI Z87.1 compliant

To protect eyes from

dust particles. A full-

facepiece respirator

also provides eye

protection.

Foot Protection Shoe Covers
Disposable, slip-

resistant

To prevent the

tracking of

contaminants out of

the work area.

Surrogate Occupational Exposure Limit Data
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In the absence of a specific OEL for GW583340 dihydrochloride, the following data for a

comparable tyrosine kinase inhibitor, Erlotinib Hydrochloride, should be used as a guideline for

assessing exposure risk.

Compound CAS Number OEL (TWA 8-hour)
Acute Toxicity
(Oral LD50, Rabbit)

Erlotinib

Hydrochloride

(Surrogate)

183319-69-9 50 micrograms/m³[2] 1000 - 2000 mg/kg[2]

Experimental Protocols: Step-by-Step Guidance for
Handling GW583340 Dihydrochloride
The following protocols provide a procedural workflow for the safe handling of powdered

GW583340 dihydrochloride.

Preparation and Gowning
Designated Area: All work with powdered GW583340 dihydrochloride must be conducted in

a designated area, such as a chemical fume hood or a powder containment hood.

Decontamination: Ensure the work surface is clean and decontaminated before beginning.

PPE Donning: Before entering the designated area, don the required PPE in the following

order: shoe covers, inner pair of nitrile gloves, disposable gown, outer pair of nitrile gloves,

and safety goggles/face shield. Finally, don the properly fitted air-purifying respirator.

Weighing and Aliquoting the Compound
Tare a Container: Place a tared, sealed container (e.g., a vial with a screw cap) on an

analytical balance located inside the fume hood.

Transfer Powder: Carefully transfer the desired amount of GW583340 dihydrochloride
powder into the tared container using a dedicated spatula or scoop.

Minimize Dust: Handle the powder gently to minimize the generation of airborne dust.
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Seal and Re-weigh: Securely cap the container and re-weigh it to determine the exact

amount of compound transferred.

Clean Spills: Immediately clean any spills within the fume hood using a damp cloth or a

vacuum with a HEPA filter. Do not use compressed air.[7]

Solubilization
Add Solvent: In the fume hood, add the appropriate solvent to the container with the weighed

powder.

Ensure Dissolution: Cap the container and mix gently until the compound is fully dissolved.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

Post-Handling Procedures and De-gowning
Decontaminate: Wipe down the work surface and any equipment used with an appropriate

cleaning agent.

Waste Disposal: Dispose of all contaminated disposable materials in a designated

hazardous waste container (see Disposal Plan below).

PPE Removal: Remove PPE in the following order to prevent re-contamination: outer pair of

gloves, shoe covers, gown, inner pair of gloves. Remove the respirator and eye protection

last, after leaving the designated area.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Operational and Disposal Plans
A clear plan for the handling and disposal of GW583340 dihydrochloride and associated

waste is essential for maintaining a safe laboratory environment.

Operational Plan Workflow
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Caption: Workflow for the safe handling of GW583340 dihydrochloride.
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Disposal Plan
All waste generated from handling GW583340 dihydrochloride is considered hazardous and

must be disposed of accordingly.

Waste Segregation:

Solid Waste: All contaminated solid materials, including disposable PPE (gloves, gown,

shoe covers), weigh boats, and cleaning materials, must be placed in a clearly labeled,

leak-proof hazardous waste container.

Liquid Waste: Unused solutions of GW583340 dihydrochloride and contaminated

solvents should be collected in a separate, sealed, and labeled hazardous waste

container.

Sharps Waste: Any contaminated sharps (needles, scalpels) must be disposed of in a

designated sharps container for hazardous waste.

Container Labeling: All hazardous waste containers must be labeled with "Hazardous

Waste," the full chemical name "GW583340 dihydrochloride," and the associated hazards

(e.g., "Skin Irritant," "Eye Irritant").

Storage: Store hazardous waste containers in a designated, secure area away from general

lab traffic, awaiting pickup by a certified hazardous waste disposal service.

Final Disposal: The final disposal of all GW583340 dihydrochloride waste must be

conducted through incineration by a licensed hazardous waste management company. Do

not dispose of this chemical or its waste down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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